Cas no 49602-75-7 (Isothiazole,5-(4-methylphenyl)-)

• Product Name: Isothiazole,5-(4-methylphenyl)-
• CAS No: 49602-75-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 332035
• PubChem ID: 270012
• Update Time: 2025-04-19

Isothiazole,5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole,5-(4-methylphenyl)-
• 5-(4-METHYLPHENYL) ISOTHIAZOLE
• 5-(4-methylphenyl)-1,2-thiazole
• 5-(p-tolyl)-isothiazole
• Isothiazole,5-(4-methylphenyl)
• SCHEMBL9290080
• NSC111909
• AKOS006284159
• 5-p-tolylisothiazole
• NSC-111909
• 49602-75-7
• DTXSID10296831

• Inchi： 1S/C10H9NS/c1-8-2-4-9(5-3-8)10-6-7-11-12-10/h2-7H,1H3
• InChI Key： ADJHTLCNEAAILE-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.04600
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.11850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes